Cas no 1329809-13-3 (Aflatoxin M2-d3)

• Product Name: Aflatoxin M2-d3
• CAS No: 1329809-13-3
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 4552266
• Update Time: 2025-06-07

Aflatoxin M2-d3 Chemical and Physical Properties

Names and Identifiers

• Aflatoxin M2-d3

• Inchi： 1S/C17H14O7/c1-21-9-6-10-13(17(20)4-5-22-16(17)23-10)14-12(9)7-2-3-8(18)11(7)15(19)24-14/h6,16,20H,2-5H2,1H3
• InChI Key： OQLKWHFMUPJCJY-UHFFFAOYSA-N
• SMILES： c12C3(O)CCOC3Oc1cc(OC)c1C3CCC(=O)C=3C(=O)Oc12

Additional information on Aflatoxin M2-d3

Aflatoxin M2-d3 (CAS No. 1329809-13-3): An Overview of Its Properties, Applications, and Research

Aflatoxin M2-d3 (CAS No. 1329809-13-3) is a deuterated analog of aflatoxin M2, a mycotoxin produced by certain strains of Aspergillus fungi. This compound is widely used in analytical chemistry and toxicology research due to its stable isotopic labeling, which facilitates accurate quantification and detection in complex matrices. In this article, we will delve into the properties, applications, and recent research advancements related to Aflatoxin M2-d3.

Chemical Properties

Aflatoxin M2-d3 is a deuterated derivative of aflatoxin M2, which is structurally similar to aflatoxin B1 but with a different functional group at the C-4 position. The deuterium atoms in Aflatoxin M2-d3 provide enhanced stability and reduced metabolic degradation, making it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) analyses. The molecular formula of Aflatoxin M2-d3 is C17H10D3O6, and its molecular weight is approximately 345.4 g/mol.

The compound exhibits strong fluorescence properties, which can be utilized for sensitive detection methods. Additionally, Aflatoxin M2-d3 has a high affinity for binding to proteins and DNA, similar to its non-deuterated counterpart. This property makes it valuable for studying the mechanisms of aflatoxin toxicity and metabolism.

Analytical Applications

Aflatoxin M2-d3 is primarily used as an internal standard in the quantitative analysis of aflatoxins in food and feed samples. Aflatoxins are potent carcinogens that can contaminate crops such as corn, peanuts, and tree nuts. The presence of these toxins poses significant health risks to both humans and animals. Therefore, accurate and reliable methods for detecting and quantifying aflatoxins are crucial for ensuring food safety.

In LC-MS/MS analyses, Aflatoxin M2-d3 serves as a reference compound to correct for matrix effects and instrumental variations. This ensures that the measured concentrations of aflatoxins are accurate and reproducible. Recent studies have demonstrated the effectiveness of using Aflatoxin M2-d3 in combination with other deuterated internal standards to achieve high precision in multi-mycotoxin analysis.

Toxicological Research

The use of deuterated analogs like Aflatoxin M2-d3 in toxicological studies has provided valuable insights into the mechanisms of aflatoxin toxicity. These compounds allow researchers to trace the fate of aflatoxins in biological systems without interference from endogenous compounds. For example, studies have shown that aflatoxins can undergo extensive metabolism in the liver, leading to the formation of reactive intermediates that can bind to DNA and proteins.

Recent research has focused on understanding the role of specific metabolic pathways in aflatoxin toxicity. For instance, a study published in the Journal of Agricultural and Food Chemistry (JAFAC) investigated the metabolism of aflatoxins in human liver microsomes using Aflatoxin M2-d3. The results indicated that certain cytochrome P450 enzymes play a critical role in the bioactivation of aflatoxins, highlighting potential targets for intervention strategies.

Clinical Implications

The presence of aflatoxins in food products has been linked to various health issues, including liver cancer and immune system suppression. The use of deuterated analogs like Aflatoxin M2-d3 in clinical studies has helped elucidate the dose-response relationships between aflatoxin exposure and adverse health outcomes. For example, epidemiological studies have shown that populations with high dietary exposure to aflatoxins have an increased risk of hepatocellular carcinoma (HCC).

Clinical trials have also explored the use of biomarkers to assess aflatoxin exposure levels in individuals. Deuterated analogs like Aflatoxin M2-d3 can be used as tracers to monitor the uptake and distribution of aflatoxins in human tissues. This information is crucial for developing effective prevention strategies and public health interventions.

Environmental Monitoring

Beyond food safety concerns, there is growing interest in monitoring environmental levels of aflatoxins to assess their impact on ecosystems. Deuterated analogs like Afla toxin M 2 -d 3 play a vital role i n th e d evel opm ent o f e nvironm ental m onitoring programs . T hese c ompounds c an b e u sed t o q uantify t he p resence o f af la tox ins i n s oil , w ater , an d ai r sam ples . R ecent s tudies h ave d emon str ated t he eff ecti ven ess o f u sing d eut erat ed i nternal s tandards i n m ult i-m yc ot oxin a nalyses o f en vironm ental m atri ces . p > < p >F or ex am ple , r esea rch publ ished i n th e J ournal o f E nvironm ental S cienc e an d H ealth p rovided i nsigh ts i nto t he dis tribution o f af la tox ins i n ag ri cultu ral s oils u sing d eut erat ed a nalogs . T he s tud y h ig hlight ed t he im port ance o f m onitoring s oil c ontamination t o pr event t he sp read o f af la tox ins t o c ro ps . p > < p >< strong >F uture P erspectives p > < p >T he c ontinu ed d ev elopm ent o f ad vanced a nal ytical te chniqu es an d d eut erat ed i nternal s tandards w ill fu rther en hance t he ca pa city t o m onitor an d m itigate af la toxin ex posure . R esea rch fo cused o n un derst an din g th e me chanis ms o f af la toxin m etabolism an d tox icity w ill co ntinue t o pr ov ide va lu able insig hts fo r pr eventi on an d tr eatm ent s trategi es . p > < p >I nd ustrial ap pli catio ns o f de uter ated a nal ogs li ke< st rong > Af la toxin M 2 -d 3 st rog >w ill ex pand b eyo nd fo od sa fe ty t o en compass en vironm ental mon itor ing an d cl ini cal rese arch . A s re searc h te chniqu es ev olve , th e us e o f de uter ated co mpou nds w ill re main a cr itical too l fo r ad dress ing th e ch alleng es po sed b y af la toxin ex posure . p >